2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride
Overview
Description
2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride is a chemical compound with the molecular formula C6H14N2O3S·2HCl. It is known for its buffering capabilities and is commonly used in biological and chemical research. The compound is a derivative of piperazine and contains both sulfonic acid and hydrochloride groups, which contribute to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride typically involves the reaction of piperazine with ethane sulfonic acid under controlled conditions. The reaction is usually carried out in an aqueous medium, and the product is purified through crystallization or other separation techniques.
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale reactors and continuous processing methods to ensure high yield and purity. The use of automated systems for monitoring and controlling reaction parameters is common to maintain consistency and efficiency.
Chemical Reactions Analysis
Types of Reactions
2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form sulfonic acid derivatives.
Reduction: Reduction reactions can lead to the formation of amine derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where the piperazine ring is modified.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Solvents: Water, ethanol, and other polar solvents.
Major Products Formed
Oxidation: Sulfonic acid derivatives.
Reduction: Amine derivatives.
Substitution: Modified piperazine compounds.
Scientific Research Applications
2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride is widely used in various fields of scientific research:
Chemistry: As a buffering agent in chemical reactions to maintain pH stability.
Biology: In cell culture media to provide a stable pH environment for cell growth and development.
Medicine: Used in the formulation of pharmaceuticals where pH control is crucial.
Industry: Employed in the manufacturing of specialty chemicals and as an intermediate in the synthesis of other compounds.
Mechanism of Action
The buffering action of 2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride is primarily due to its ability to donate and accept protons, thereby maintaining a stable pH in solutions. The sulfonic acid group acts as a proton donor, while the piperazine ring can accept protons, facilitating the compound’s role as a buffer. This mechanism is crucial in biological systems where pH stability is essential for enzymatic activities and cellular functions.
Comparison with Similar Compounds
Similar Compounds
4-(2-hydroxyethyl)piperazin-1-yl)ethane sulfonic acid (HEPES): Another widely used buffering agent in biological research.
Piperazine-N,N′-bis(2-ethanesulfonic acid): Similar in structure and function, used in various biochemical applications.
Uniqueness
2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride is unique due to its dual functionality as both a sulfonic acid and a hydrochloride salt, providing enhanced buffering capacity and stability in a wide range of pH conditions. This makes it particularly valuable in applications requiring precise pH control.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride involves the reaction of piperazine with ethylene chlorosulfonate followed by hydrolysis and acidification.", "Starting Materials": [ "Piperazine", "Ethylene chlorosulfonate", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Add piperazine to a solution of ethylene chlorosulfonate in anhydrous dichloromethane", "Stir the reaction mixture at room temperature for several hours", "Add the reaction mixture to a solution of sodium hydroxide in water", "Stir the mixture at room temperature for several hours", "Acidify the mixture with hydrochloric acid", "Filter the resulting solid and wash with water", "Dry the solid to obtain 2-(piperazin-1-yl)ethane-1-sulfonic acid dihydrochloride" ] } | |
CAS No. |
2694729-10-5 |
Molecular Formula |
C6H16Cl2N2O3S |
Molecular Weight |
267.2 |
Purity |
0 |
Origin of Product |
United States |
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